4-Chlorobenzotrifluoride
Overview
Description
4-Chlorobenzotrifluoride (4-CBTF) is a colorless, highly flammable liquid . It is an important intermediate for dyes, pharmaceuticals, pesticides, insecticides, and herbicides . It is widely used in various applications including adhesives, pigments, sealant chemicals, paints, and coatings . It is also used as an environmentally friendly solvent for cleaning or degreasing and dielectric fluid .
Synthesis Analysis
4-Chlorobenzotrifluoride can be synthesized from the reaction of 4-chlorotoluene and anhydrous hydrogen fluoride under atmospheric or high-pressure conditions . Alternatively, it can be produced by chlorination of benzotrifluoride and subsequent distillation of the isomer mixture .Molecular Structure Analysis
The molecular formula of 4-Chlorobenzotrifluoride is C7H4ClF3 . It has structural similarities with 4-chlorotrichlorotoluene, a carcinogen in mice, and to trifluralin (N,N-dipropyl-2,6-dinitro-4-trifluoromethylaniline), a rodent carcinogen .Chemical Reactions Analysis
4-Chlorobenzotrifluoride is stable, but heat and light sensitive . It reacts vigorously with oxidizing agents . It is flammable and incompatible with sodium dimethyl sulfonate, strong bases .Physical And Chemical Properties Analysis
4-Chlorobenzotrifluoride has a melting point of -36 °C (lit.) and a boiling point of 136-138 °C (lit.) . Its density is 1.353 g/mL at 25 °C (lit.) . It has a vapor pressure of 10hPa at 25℃ . The refractive index is n 20/D 1.446 (lit.) . The flash point is 117 °F . It is soluble in water at 29 ppm (23 ºC) .Scientific Research Applications
Organic Building Blocks
4-Chlorobenzotrifluoride is used as an organic building block in chemical synthesis . It is a key component in the production of various organic compounds due to its unique chemical structure. The presence of both a chlorine atom and a trifluoromethyl group allows for a wide range of reactions, making it a versatile building block .
Atmospheric Chemistry Research
4-Chlorobenzotrifluoride is used in atmospheric chemistry research . Studies have been conducted on the OH radical and chlorine atom kinetics of 4-chlorobenzotrifluoride . Understanding these kinetics is crucial for predicting the compound’s behavior in the atmosphere and its potential impact on air quality .
Combustion Chemistry Research
In combustion chemistry, 4-chlorobenzotrifluoride is used to study the mechanisms of substituted aromatic compounds . These studies are important for understanding the combustion processes of various fuels and for developing cleaner and more efficient energy sources .
Solvent-based Coatings
4-Chlorobenzotrifluoride is commonly used in solvent-based coatings . It is a volatile organic compound (VOC) that is released into the atmosphere during the application of these coatings . Understanding its behavior and impact on the environment is crucial for developing safer and more sustainable coating technologies .
Toxicology Studies
4-Chlorobenzotrifluoride has been used in toxicology studies . Specifically, it has been used in studies involving molecular encapsulation, which is a technique used to study the toxicokinetics of various compounds . This research is important for understanding the health impacts of exposure to this compound .
Chemical Product Development
As a volatile chemical product (VCP), 4-chlorobenzotrifluoride is used in the development of various chemical products . Its unique properties make it a valuable component in the formulation of these products .
Mechanism of Action
Target of Action
4-Chlorobenzotrifluoride (4-CBTF), also known as para-chlorobenzotrifluoride or p-ClC6H4CF3, is primarily used as a solvent in various applications, including adhesives, pigments, sealant chemicals, paints, and coatings . It is also an important intermediate for the synthesis of dyes, pharmaceuticals, pesticides, insecticides, and herbicides .
Mode of Action
It is known to participate in the oh radical and chlorine atom kinetics of substituted aromatic compounds . This suggests that 4-CBTF may interact with these radicals and atoms, leading to changes in their reactivity or behavior .
Biochemical Pathways
4-CBTF is involved in the gas-phase reaction kinetics of substituted aromatic compounds . This suggests that it may affect various biochemical pathways related to these compounds.
Pharmacokinetics
In a study involving rats, approximately 80% of a single dose of 4-CBTF was rapidly exhaled, unchanged. Another 2 to 3% was recovered, unchanged, in the feces. About 15% was metabolized and recovered in the urine mainly in the form of glucuronide metabolites . This suggests that 4-CBTF is rapidly absorbed and distributed in the body, metabolized to a certain extent, and then excreted.
Result of Action
It is known to cause skin irritation, serious eye irritation, and may cause an allergic skin reaction . It may also cause respiratory irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-CBTF. For instance, it is a volatile chemical product (VCP) whose release into the atmosphere potentially impacts air quality . Furthermore, it is classified as hazardous according to the Globally Harmonised System of Classification and Labelling of Chemicals (GHS), indicating that it poses risks to the environment .
Safety and Hazards
4-Chlorobenzotrifluoride is considered hazardous . It is flammable and may cause an allergic skin reaction . It is toxic to aquatic life with long-lasting effects . In case of skin contact, wash off immediately with plenty of water for at least 15 minutes . If skin irritation persists, call a physician .
Future Directions
4-Chlorobenzotrifluoride acts as an important intermediate for dyes . It is used as an active component of polyurethane finishes . It is also used in adhesives, pigments, sealant chemicals, paints, and coatings . Further, it is used as an environmentally friendly solvent for cleaning or degreasing and dielectric fluid . It is expected to continue to be used in these applications in the future.
properties
IUPAC Name |
1-chloro-4-(trifluoromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QULYNCCPRWKEMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3 | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
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DSSTOX Substance ID |
DTXSID7024821 | |
Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Molecular Weight |
180.55 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
P-chlorobenzotrifluoride is a clear colorless liquid with an aromatic odor. (NTP, 1992), Liquid; NKRA; Water or Solvent Wet Solid, Liquid with a strong but not unpleasant odor; [Merck Index] Clear colorless liquid; [CAMEO], Clear colorless liquid with an aromatic odor. | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
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Record name | Benzene, 1-chloro-4-(trifluoromethyl)- | |
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Record name | 1-CHLORO-4-TRIFLUOROMETHYLBENZENE | |
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Boiling Point |
277 to 280 °F at 760 mmHg (NTP, 1992), 139.3 °C, 277-280 °F | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
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Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Flash Point |
117 °F (NTP, 1992), 109 °F (43 °C) closed cup, 117 °F | |
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Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Record name | 1-CHLORO-4-TRIFLUOROMETHYLBENZENE | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992), In water, 29 ppm at 25 °C | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
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Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Density |
1.34 (NTP, 1992) - Denser than water; will sink, 1.3340 g/cu cm at 25 °C, 1.34 | |
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Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Record name | 1-CHLORO-4-TRIFLUOROMETHYLBENZENE | |
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Vapor Density |
6.24 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 6.24 (Air = 1), 6.24 | |
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Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Vapor Pressure |
1 mmHg at 32 °F ; 5 mmHg at 76.5 °F (NTP, 1992), 7.63 [mmHg], Specific gravity: 1.334 at 25 °C/4 °C; VP: 5.3 mm Hg at 20 °C, 7.63 mm Hg at 25 °C, 1 mmHg at 32 °F, 5 mmHg at 76.5 °F | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
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Product Name |
4-Chlorobenzotrifluoride | |
Color/Form |
Water-white liquid | |
CAS RN |
98-56-6, 98-56-6, 92709-16-5 | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
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Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
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Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/810 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Melting Point |
-33 °F (NTP, 1992), -33 °C, -33 °F | |
Record name | P-CHLOROBENZOTRIFLUORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/7335 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 1-Chloro-4-(trifluoromethyl)benzene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4251 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1-CHLORO-4-TRIFLUOROMETHYLBENZENE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/810 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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